Cas no 133810-44-3 (2,2'-Bipyridine, 4,4'-diethynyl-)

• Product Name: 2,2'-Bipyridine, 4,4'-diethynyl-
• CAS No: 133810-44-3
• MF: C₁₄H₈N₂
• MW: 204.226722717285
• CID: 1234217
• PubChem ID: 10488412
• Update Time: 2025-11-02

2,2'-Bipyridine, 4,4'-diethynyl- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bipyridine, 4,4'-diethynyl-
• 4-ethynyl-2-(4-ethynylpyridin-2-yl)pyridine
• E81627
• 4-ethynyl-2-(4-ethynyl-2-pyridyl)pyridine
• DTXSID40440729
• AKOS040768120
• 133810-44-3
• BS-48233
• YSWG481
• 4,4'-diethynyl-2,2'-bipyridine
• SCHEMBL1332757
• CS-0132664

• Inchi： 1S/C14H8N2/c1-3-11-5-7-15-13(9-11)14-10-12(4-2)6-8-16-14/h1-2,5-10H
• InChI Key： VRZUWDJLVOHARA-UHFFFAOYSA-N
• SMILES： N1C=CC(C#C)=CC=1C1C=C(C#C)C=CN=1

Computed Properties

• Exact Mass: 204.06884
• Monoisotopic Mass: 204.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2,2'-Bipyridine, 4,4'-diethynyl-

Unlocking the Potential of 2,2'-Bipyridine, 4,4'-diethynyl- (CAS No. 133810-44-3): A Versatile Building Block for Advanced Materials

In the realm of organic chemistry and materials science, 2,2'-Bipyridine, 4,4'-diethynyl- (CAS No. 133810-44-3) stands out as a highly functionalized bipyridine derivative with remarkable potential. This compound, characterized by its rigid bipyridine core and terminal ethynyl groups, has garnered significant attention for its unique electronic properties and versatility in molecular design. Researchers and industries alike are exploring its applications in cutting-edge fields such as organic electronics, molecular sensors, and supramolecular chemistry.

The molecular structure of 4,4'-diethynyl-2,2'-bipyridine features two pyridine rings connected at the 2- and 2'-positions, with ethynyl (-C≡CH) groups extending from the 4- and 4'-positions. This configuration creates an extended π-conjugated system that facilitates electron delocalization, making it particularly valuable for charge transport applications. The compound's CAS number 133810-44-3 serves as a unique identifier in chemical databases and regulatory documentation, ensuring precise communication among researchers worldwide.

Recent advancements in organic light-emitting diodes (OLEDs) and photovoltaic materials have highlighted the importance of 2,2'-bipyridine derivatives like 4,4'-diethynyl-2,2'-bipyridine. Its ability to coordinate with various metal ions while maintaining electronic communication through the conjugated backbone makes it an ideal candidate for electroluminescent materials and molecular wires. The growing demand for energy-efficient displays and flexible electronics has driven research into novel applications of this compound.

In the field of supramolecular chemistry, 2,2'-Bipyridine, 4,4'-diethynyl- serves as a valuable building block for constructing complex architectures. Its rigid-rod structure and terminal reactive groups enable the creation of one-dimensional coordination polymers and metal-organic frameworks (MOFs) with tailored properties. Researchers are particularly interested in its potential for developing molecular machines and stimuli-responsive materials, addressing current challenges in nanotechnology and smart materials.

The synthesis and modification of 4,4'-diethynyl-2,2'-bipyridine have become topics of significant interest in academic circles. Modern click chemistry approaches, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), have expanded the possibilities for functionalizing this compound. These developments align with the growing trend toward modular molecular design and combinatorial chemistry, enabling researchers to rapidly explore structure-property relationships.

From a commercial perspective, the market for specialized bipyridine derivatives like 2,2'-Bipyridine, 4,4'-diethynyl- is experiencing steady growth. The compound's CAS 133810-44-3 appears increasingly in patent applications related to advanced materials and electronic devices. Suppliers are noting rising demand from both academic institutions and industrial research laboratories, particularly in regions with strong materials science and nanotechnology sectors.

Quality control and characterization of 4,4'-diethynyl-2,2'-bipyridine present unique challenges due to its extended conjugation and potential for polymerization. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are essential for ensuring product purity. These quality assurance measures are particularly important for applications in optoelectronic devices where impurities can significantly affect performance.

Environmental considerations and green chemistry principles are increasingly influencing research involving 2,2'-Bipyridine, 4,4'-diethynyl-. Scientists are exploring more sustainable synthesis routes and investigating the compound's biodegradability profile. This aligns with broader industry trends toward eco-friendly materials and circular economy approaches in chemical manufacturing.

The future outlook for CAS 133810-44-3 appears promising, with potential breakthroughs in molecular electronics and smart materials on the horizon. As research continues to uncover new properties and applications for 4,4'-diethynyl-2,2'-bipyridine, this compound is poised to play an increasingly important role in advancing next-generation technologies. Its unique combination of structural features and electronic properties makes it a compelling subject for ongoing investigation in both academic and industrial settings.